Cas no 25612-73-1 (5'-Adenylic acid,anhydride with imidodiphosphoric acid (1:1))

• Product name: 5'-Adenylic acid,anhydride with imidodiphosphoric acid (1:1)
• CAS No: 25612-73-1
• MF: C₁₀H₁₇N₆O₁₂P₃
• MW: 506.196264028549
• CID: 264623
• PubChem ID: 33113

5'-Adenylic acid,anhydride with imidodiphosphoric acid (1:1) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,anhydride with imidodiphosphoric acid (1:1)
• Adenosine beta,gamma-imidotriphosphate
• 1JNK
• 5'-Adenylicacid, monoanhydride with imidodiphosphoric acid (8CI,9CI)
• 5'-Adenylyl (b,g-imidodiphosphate)
• 5'-Adenylyl imidodiphosphate
• Adenosine 5'-(b,g-imidotriphosphate)
• Adenosine b,g-imidotriphosphate
• Adenosine5'-(b,g-iminotriphosphate)
• Adenylyl b,g-imidodiphosphate
• Adenylyl imidodiphosphate
• AMP-PNP
• ATPbgNH
• b,g-Im
• b,g-Imido-ATP
• b,g-Imino-ATP
• Imidodiphosphoricacid, monoanhydride with 5'-adenylic acid (8CI)
• 114661-04-0
• 1bxr
• Adenyl imidodiphosphate
• App(NH)p
• Adenosine 5'-(beta,gamma-imidotriphosphate)
• 3b5y
• gamma-Imino-ATP
• 5'-Adenylyl (beta,gamma-imidodiphosphate)
• SCHEMBL612075
• DTXSID90180289
• beta,gamma-Imidoadenosine 5'-triphosphate
• 2a29
• adenyl-5'-yl imidodiphosphate
• beta,gamma-Imino-ATP
• O(5')-(1,2-dihydroxy-2-phosphonoaminodiphosphoryl)adenosine
• Adenylyl beta,gamma-imidodiphosphate
• 5-Adenylyl imidodiphosphate
• GTPL2456
• BDBM18134
• phosphoaminophosphonic acid-adenylate ester
• [[[[(2R, 3S, 4R, 5R)-5-(6-aminopurin-9-yl)-3, 4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid
• ({[({[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}amino)phosphonic acid
• A,
• beta,gamma-Imino-adenosine 5'-triphosphate
• AMP.P[NH]P
• CHEBI:47785
• 128811-31-4
• HY-130777
• CS-0113351
• p(NH)Ppf
• [[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]amino]phosphonic acid
• adenosine, 5'-O-[hydroxy[[hydroxy(phosphonoamino)phosphinyl]oxy]phosphinyl]-
• Formycin A 5'-(betagamma-imido)triphosphate
• ATP[beta,gamma-NH]
• Q15989037
• A-imidodiphosphate)
• (2R)-2-[[[(1,1-DIMETHYLETHYL)DIMETHYLSILYL]OXY]METHYL]-5-OXO-1-PYRROLIDINECARBOXYLATE-1,1-DIMETHYLET
• beta,gamma-Imido-ATP
• Adenosine 5'-(beta,gamma-iminotriphosphate)
• 5'-O-[(S)-hydroxy{[(R)-hydroxy(phosphonoamino)phosphoryl]oxy}phosphoryl]adenosine
• AMPPNP
• CHEMBL1230989
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid
• Adenosine 5'-(beta,gamma-Imino)triphosphate
• Imidodiphosphoric acid, monoanhydride with 5'-adenylic acid (8CI)
• 25612-73-1
• Formycin A 5'-(beta-gamma-imido)triphosphate
• 5'-Adenylyl (
• 5'-O-(hydroxy{[hydroxy(phosphonoamino)phosphoryl]oxy}phosphoryl)adenosine
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid (8CI,9CI)
• Adenosine 5'-(beta，gamma-imido)triphosphate lithium salt hydrate
• DA-70600

• Inchi： InChI=1S/C10H17N6O12P3/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23)/t4-,6-,7-,10-/m1/s1
• InChI Key： PVKSNHVPLWYQGJ-KQYNXXCUSA-N
• SMILES： NC1N=CN=C2N([C@@H]3O[C@H](COP(OP(NP(=O)(O)O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=NC=12

Computed Properties

• Exact Mass: 506.012
• Monoisotopic Mass: 506.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 282A^2
• XLogP3: _6

Experimental Properties

• Density: 2.65
• Boiling Point: 965.5°Cat760mmHg
• Flash Point: 537.7°C
• Refractive Index: 1.941
• Solubility: H2O: soluble50mg/mL

5'-Adenylic acid,anhydride with imidodiphosphoric acid (1:1) Security Information

• Safety Instruction： 22-24/25
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates